Cas no 3962-66-1 (Estr-5(10)-ene-3,17-dione)
Estr-5(10)-ene-3,17-dione structure
Product Name:Estr-5(10)-ene-3,17-dione
CAS No:3962-66-1
MF:C18H24O2
MW:272.381965637207
MDL:MFCD00271641
CID:44617
PubChem ID:107484
Update Time:2025-04-18
Estr-5(10)-ene-3,17-dione Chemical and Physical Properties
Names and Identifiers
-
- Estr-5(10)-ene-3,17-dione
- 1,2,3,6-Tetrahydro-3,6-methanophthalic anhydride
- 19-nor-5(10)-androstene-3,17-dione
- 19-Norandrost-5(10)-ene-3,17-dione
- BENZENE-1,4-DIBORONIC ACID
- Iso-Nad
- DTXSID30960224
- UNII-2BH05A59TG
- (1S,10R,11S,15S)-15-methyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-2(7)-ene-5,14-dione
- AKOS015896290
- EINECS 223-564-1
- NS00050073
- RORYLAUXKSWMQL-CBZIJGRNSA-N
- Oestr-5(10)-ene-3,17-dione
- Q-102803
- GS-6093
- (3aS,3bS,9bS,11aS)-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,6H,7H,8H,9H,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7-dione
- H10480
- 2BH05A59TG
- SCHEMBL2767885
- 3962-66-1
- 19-Nor-androst-5(10)-ene-3,17-dione; (8R,9S,13S,14S)-13-Methyl-6,7,8,9,11,12,13,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17(2H,4H)-dione
- Estr-5(10)-ene-3,17-dione (1.0mg/ml in Acetonitrile)
- DTXCID301388086
-
- MDL： MFCD00271641
- Inchi： 1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h14-16H,2-10H2,1H3/t14-,15-,16+,18+/m1/s1
- InChI Key： RORYLAUXKSWMQL-CBZIJGRNSA-N
- SMILES： O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1C3CCC(CC=3CC[C@@H]21)=O
Computed Properties
- Exact Mass: 272.17800
- Monoisotopic Mass: 272.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1A^2
- XLogP3: 1.9
Experimental Properties
- Density: 1.13
- Melting Point: 145-150°C
- Boiling Point: 427.5 °C at 760 mmHg
- Flash Point: 159.7 °C
- Refractive Index: 1.555
- PSA: 34.14000
- LogP: 3.84140
- Specific Rotation: +280° (CHCl3)
Estr-5(10)-ene-3,17-dione Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition：Store at room temperature
Estr-5(10)-ene-3,17-dione Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Estr-5(10)-ene-3,17-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM282499-5g |
Estr-5(10)-ene-3,17-dione |
3962-66-1 | 97% | 5g |
$513 | 2021-06-15 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E829935-250mg |
Estr-5(10)-ene-3,17-dione |
3962-66-1 | 98% | 250mg |
￥438.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E829935-1g |
Estr-5(10)-ene-3,17-dione |
3962-66-1 | 98% | 1g |
￥1,300.00 | 2022-10-10 | |
| Chemenu | CM282499-5g |
Estr-5(10)-ene-3,17-dione |
3962-66-1 | 97% | 5g |
$*** | 2023-05-30 |
Estr-5(10)-ene-3,17-dione Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:3962-66-1)19-Norandrost-5(10)-ene-3,17-dione
Order Number:sfd9190
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Estr-5(10)-ene-3,17-dione Related Literature
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1. Biosynthesis of estrogens. Estr-5(10)-ene-3,17-dione: isolation, metabolism and mechanistic implicationsH. Ranjith W. Dharmaratne,James. L. Kilgore,Esther Roitman,Cedric Shackleton,Eliahu Caspi J. Chem. Soc. Perkin Trans. 1 1993 1529
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2. Biosynthesis of estrogens. Estr-5(10)-ene-3,17-dione: isolation, metabolism and mechanistic implicationsH. Ranjith W. Dharmaratne,James. L. Kilgore,Esther Roitman,Cedric Shackleton,Eliahu Caspi J. Chem. Soc. Perkin Trans. 1 1993 1529
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3. 952. Steroid hormones. Part XV. (±)-8α-Androst-4-ene-3,17-dione from 8α-Oestrone methyl etherA. J. Birch,G. S. R. Subba Rao J. Chem. Soc. 1965 5139
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Inna S. Levina Russ. Chem. Rev. 1998 67 975
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James R. Hanson Nat. Prod. Rep. 2006 23 886
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:3962-66-1)19-Norandrost-5(10)-ene-3,17-dione
Purity:99.9%
Quantity:200kg
Price ($):Inquiry